1-(2-((4-fluorobenzyl)amino)-2-oxoethyl)-7-methyl-4-oxo-N-phenyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-7-methyl-4-oxo-N-phenyl-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C25H21FN4O3/c1-16-7-12-20-23(32)21(25(33)29-19-5-3-2-4-6-19)14-30(24(20)28-16)15-22(31)27-13-17-8-10-18(26)11-9-17/h2-12,14H,13,15H2,1H3,(H,27,31)(H,29,33)
• InChI Key: RJUDUSXPYOWOAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NCC3=CC=C(C=C3)F)C(=O)NC4=CC=CC=C4
• Molecular Formula: C25H21FN4O3
• Molecular Weight: 444.5 g/mol
• CAS No.: 1251597-84-8

Description

1-(2-((4-fluorobenzyl)amino)-2-oxoethyl)-7-methyl-4-oxo-N-phenyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C25H21FN4O3 and its molecular weight is 444.466. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Pyridonecarboxylic acids as antibacterial agents have been explored, showing that compounds with specific substitutions on the naphthyridine ring exhibit significant antibacterial activity. Studies identified compounds with enhanced activity compared to known drugs, suggesting the potential for developing new antibacterial agents based on structural modifications of naphthyridine derivatives (Egawa et al., 1984).

Cytotoxic Activities

Carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones were synthesized and evaluated for their cytotoxic activity, showing potent effects against various cancer cell lines. This highlights the compound's potential as a starting point for developing new anticancer agents. Specific derivatives exhibited high potency, indicating the significance of structural features in determining biological activity (Deady et al., 2005).

Metabolic Studies

Metabolism of synthetic cannabinoids similar in structure to the compound was investigated, providing insights into the metabolic pathways and potential biomarkers for drug intake monitoring. This research contributes to understanding the metabolism of complex naphthyridine derivatives, which is crucial for developing therapeutic agents and for forensic analyses (Li et al., 2018).

Novel Heterocyclic Systems

Research into novel annulated products from aminonaphthyridinones revealed new heterocyclic systems with potential for further exploration in medicinal chemistry. This indicates the versatility of naphthyridine derivatives as scaffolds for developing new chemical entities with diverse biological activities (Deady & Devine, 2006).

Aromatic Polyamides

The synthesis and characterization of aromatic polyamides derived from naphthalenedioxy compounds demonstrate the utility of naphthyridine derivatives in materials science, offering properties such as solubility in polar solvents and thermal stability. This expands the potential applications of these compounds beyond pharmaceuticals to materials engineering (Hsiao & Liou, 1998).